Cas no 52816-36-1 (N-Methyl-N-thiobenzoylhydrazineHydrochloride)

• Product Name: N-Methyl-N-thiobenzoylhydrazineHydrochloride
• CAS No: 52816-36-1
• MF: C₈H₁₁ClN₂S
• MW: 202.704339265823
• CID: 56319
• PubChem ID: 71366914
• Update Time: 2025-08-04

N-Methyl-N-thiobenzoylhydrazineHydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-thiobenzoylhydrazine hydrochloride
• Thiobenzoic acid 1-methylhydrazide hydrochloride
• N-methylbenzenecarbothiohydrazide,hydrochloride
• DTXSID30790260
• N-methylbenzenecarbothiohydrazide;hydrochloride
• FT-0718140
• 52816-36-1
• N-Methylbenzothiohydrazide hydrochloride
• N-Methylbenzenecarbothiohydrazide--hydrogen chloride (1/1)
• N-Methyl-N-thiobenzoylhydrazineHydrochloride

• Inchi： 1S/C8H10N2S.ClH/c1-10(9)8(11)7-5-3-2-4-6-7;/h2-6H,9H2,1H3;1H
• InChI Key： VHVSGRJUVSYIBO-UHFFFAOYSA-N
• SMILES： Cl.S=C(C1C=CC=CC=1)N(C)N

Computed Properties

• Exact Mass: 202.03333
• Monoisotopic Mass: 202.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Melting Point: 125-132 ºC
• PSA: 29.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-Methyl-N-thiobenzoylhydrazineHydrochloride

Introduction to N-Methyl-N-thiobenzoylhydrazineHydrochloride (CAS No. 52816-36-1)

N-Methyl-N-thiobenzoylhydrazineHydrochloride, a compound with the chemical formula C₁₀H₁₂N₂O₂S·HCl, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 52816-36-1, has garnered attention due to its versatile applications in the development of novel therapeutic agents and research tools. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The structural integrity of N-Methyl-N-thiobenzoylhydrazineHydrochloride is characterized by the presence of a thiobenzoyl group linked to a hydrazine moiety, further modified by a methyl substituent. This configuration imparts unique reactivity, enabling its use in various chemical transformations. The compound's ability to participate in condensation reactions with carbonyl compounds makes it particularly useful in the synthesis of heterocyclic structures, which are prevalent in many biologically active molecules.

In recent years, N-Methyl-N-thiobenzoylhydrazineHydrochloride has been explored for its potential in medicinal chemistry. Its derivatives have shown promise in inhibiting certain enzymatic pathways associated with inflammatory and infectious diseases. The thiourea-like scaffold of this compound allows for selective interactions with biological targets, making it a candidate for designing targeted therapies. For instance, studies have indicated its efficacy in modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the pathogenesis of inflammation.

The pharmaceutical industry has leveraged the synthetic utility of N-Methyl-N-thiobenzoylhydrazineHydrochloride to develop novel drug candidates. Researchers have utilized its reactivity to construct complex molecular frameworks, incorporating it into libraries of compounds for high-throughput screening. This approach has led to the identification of several lead compounds with therapeutic potential. Moreover, the hydrochloride form ensures that the compound remains stable under various storage conditions, facilitating its use in both laboratory and industrial settings.

Advances in computational chemistry have further enhanced the understanding of N-Methyl-N-thiobenzoylhydrazineHydrochloride's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more potent derivatives. These simulations have been instrumental in predicting the pharmacokinetic behavior of the compound and its analogs, thereby optimizing their development into viable drugs.

The role of N-Methyl-N-thiobenzoylhydrazineHydrochloride extends beyond pharmaceutical applications. It has been employed in agrochemical research as a precursor for synthesizing pesticides and herbicides. The compound's ability to undergo cross-coupling reactions makes it a valuable building block for constructing complex organic molecules essential in crop protection strategies.

In conclusion, N-Methyl-N-thiobenzoylhydrazineHydrochloride (CAS No. 52816-36-1) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow.